N-(3-hydroxy-7-cis tetradecenoyl)-L-Homoserine lactone

• CAS No.: 273734-65-9
• Product Name: N-(3-hydroxy-7-cis tetradecenoyl)-L-Homoserine lactone
• Molecular Formula: C18H31NO4
• Molecular Weight: 325.4 g/mol
• IUPAC Name: (Z)-3-hydroxy-N-[(3S)-2-oxooxolan-3-yl]tetradec-7-enamide
• Standard InChI: InChI=1S/C18H31NO4/c1-2-3-4-5-6-7-8-9-10-11-15(20)14-17(21)19-16-12-13-23-18(16)22/h7-8,15-16,20H,2-6,9-14H2,1H3,(H,19,21)/b8-7-/t15?,16-/m0/s1
• Standard InChIKey: GFSFGXWHLLUVRK-UPVLWJCGSA-N
• Isomeric SMILES: CCCCCC/C=C\CCCC(CC(=O)N[C@H]1CCOC1=O)O
• SMILES: CCCCCCC=CCCCC(CC(=O)NC1CCOC1=O)O
• Canonical SMILES: CCCCCCC=CCCCC(CC(=O)NC1CCOC1=O)O
• Description: N-(3-hydroxy-7-cis tetradecenoyl)-L-Homoserine lactone is a long-chain N-acyl-homoserine lactone (AHL) produced by some Gram-negative bacteria and is involved in quorum sensing. Quorum sensing enables bacteria to change gene expression based on cues from nearby bacteria and from eukaryotic hosts about nutrients, environmental conditions, or threats. Due to the benefit of quorum sensing for bacterial survival, quorum sensing molecules are potential targets for controlling bacterial infections. In mouse and human leukocyte immunoassays using LPS-stimulated macrophages, N-(3-hydroxy-7-cis tetradecenoyl)-L-homoserine lactone did not have an effect on cytokine or antibody production.
• Synonyms: 3-hydroxy-N-[(3S)-tetrahydro-2-oxo-3-furanyl]-7Z-tetradecenamide
• Reference: 1.Laue, B.E.,Jiang, Y.,Chhabra, S.R., et al. The biocontrol strain Pseudomonas fluorescens F113 produces the Rhizobium small bacteriocin, N-(3-hydroxy-7-cis-tetradecenoyl)homoserine lactone, via HdtS, a putative novel N-acylhomoserine lactone synthase. Mi
• PubChem Compound: 5281979
• Last Modified: Nov 11 2021